Cas no 657427-69-5 (1-Piperazinecarboxylicacid,2-methyl-,ethylester,(2S)-(9CI))

• Product name: 1-Piperazinecarboxylicacid,2-methyl-,ethylester,(2S)-(9CI)
• CAS No: 657427-69-5
• MF: C₈H₁₆N₂O₂
• MW: 172.22484
• CID: 962465
• PubChem ID: 45099580

1-Piperazinecarboxylicacid,2-methyl-,ethylester,(2S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylicacid,2-methyl-,ethylester,(2S)-(9CI)
• (S)-2-methyl-piperazine-1-carboxylic acid ethyl ester
• 2-(PIPERAZIN-1-YL-METHYL)-1,3-DIOXOLAN
• ethyl (2S)-2-methylpiperazine-1-carboxylate
• SCHEMBL954848
• DB-310402
• 657427-69-5
• AKOS017413568
• DTXSID60667976
• CWPSTZCYESJGPF-ZETCQYMHSA-N

• Inchi： InChI=1S/C8H16N2O2/c1-3-12-8(11)10-5-4-9-6-7(10)2/h7,9H,3-6H2,1-2H3/t7-/m0/s1
• InChI Key： CWPSTZCYESJGPF-ZETCQYMHSA-N
• SMILES： CCOC(=O)N1CCNCC1C

Computed Properties

• Exact Mass: 172.12128
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57